Cas no 51049-14-0 (6,8-Dimethoxy-4-methylquinoline)

• Product Name: 6,8-Dimethoxy-4-methylquinoline
• CAS No: 51049-14-0
• MF: C₁₂H₁₃NO₂
• MW: 203.237123250961
• MDL: MFCD09750382
• CID: 934655
• PubChem ID: 87568630
• Update Time: 2025-06-30

6,8-Dimethoxy-4-methylquinoline Chemical and Physical Properties

Names and Identifiers

• 6,8-Dimethoxy-4-methylquinoline Hydrate
• 6,8-dimethoxy-4-methylquinoline
• 6,8-dimethoxy-4-methyl-quinoline
• D2190
• Dimethoxymethylquinoline
• 6,8-DIMETHOXY-4-METHYLQUINOLINE 98+%
• 6,8-Dimethoxy-4-methylquinolineHydrate>Quinoline, 6,8-dimethoxy-4-methyl-
• 6,8-DIMETHOXY-4-METHYLQUINOLINE ISO 9001：2015 REACH
• 6,8-Dimethoxy-4-methylquinoline

• MDL： MFCD09750382
• Inchi： 1S/C12H13NO2/c1-8-4-5-13-12-10(8)6-9(14-2)7-11(12)15-3/h4-7H,1-3H3
• InChI Key： DZXKOXPAULZIGL-UHFFFAOYSA-N
• SMILES： N1C2C(=CC(OC)=CC=2OC)C(C)=CC=1

Computed Properties

• Exact Mass: 203.09500
• Monoisotopic Mass: 203.095
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 15
• Rotatable Bond Count: 2
• Complexity: 210
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• Tautomer Count: nothing
• XLogP3: 2.5
• Topological Polar Surface Area: 31.4A^2

Experimental Properties

• Color/Form: Not determined
• Density: 1.122±0.06 g/cm3(Predicted)
• Melting Point: 64.0 to 66.0 deg-C
• Boiling Point: 346.4±37.0 °C(Predicted)
• Refractive Index: 1.581
• PSA: 31.35000
• LogP: 2.56040
• Solubility: Not determined
• pka: 4.00±0.33(Predicted)

6,8-Dimethoxy-4-methylquinoline Security Information

• Symbol:
• Prompt：warning
• Hazard Statement： H315-H319
• Warning Statement： P264-P280-P302+P352+P332+P313+P362+P364-P305+P351+P338+P337+P313
• Hazard Category Code： 36/37/38-41-37/38-22
• Safety Instruction： S26; S36/37/39
• Hazardous Material Identification：
• Risk Phrases：R36/37/38

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Quinolines and derivatives Quinolines and derivatives
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Quinolines and derivatives

Additional information on 6,8-Dimethoxy-4-methylquinoline

6,8-Dimethoxy-4-methylquinoline: A Comprehensive Overview

6,8-Dimethoxy-4-methylquinoline, also known by its CAS number 51049-14-0, is a significant compound in the field of organic chemistry and pharmacology. This compound belongs to the quinoline family, which has been extensively studied for its diverse biological activities and potential applications in drug development. The structure of 6,8-Dimethoxy-4-methylquinoline consists of a quinoline ring system with methoxy groups at positions 6 and 8, and a methyl group at position 4. These substituents play a crucial role in determining the compound's chemical properties, stability, and biological activity.

The synthesis of 6,8-Dimethoxy-4-methylquinoline has been explored through various methods, including traditional organic synthesis techniques and more modern approaches leveraging catalytic systems. Recent advancements in green chemistry have also led to the development of environmentally friendly methods for synthesizing this compound. These methods not only enhance the efficiency of the synthesis process but also reduce the environmental impact, making them highly desirable for large-scale production.

6,8-Dimethoxy-4-methylquinoline has garnered significant attention due to its potential pharmacological activities. Studies have demonstrated that this compound exhibits promising anti-tumor properties, making it a valuable candidate for cancer drug development. Researchers have investigated its ability to inhibit the growth of cancer cells in vitro and in vivo models, with results indicating significant cytotoxic effects against various cancer cell lines. The mechanism of action involves interference with key cellular processes such as DNA replication and cell cycle progression, which are critical for tumor growth.

In addition to its anti-tumor activity, 6,8-Dimethoxy-4-methylquinoline has also been studied for its potential anti-inflammatory and antioxidant properties. These findings suggest that the compound could be utilized in the development of therapies for chronic inflammatory diseases and oxidative stress-related disorders. Recent studies have employed advanced analytical techniques such as mass spectrometry and nuclear magnetic resonance (NMR) spectroscopy to further elucidate the compound's molecular interactions and bioavailability.

The application of 6,8-Dimethoxy-4-methylquinoline extends beyond pharmacology into materials science. Its unique electronic properties make it a candidate for use in organic electronics and optoelectronic devices. Researchers have explored its potential as a component in organic light-emitting diodes (OLEDs) and solar cells, where its ability to absorb and emit light efficiently is highly advantageous.

In conclusion, 6,8-Dimethoxy-4-methylquinoline, with its CAS number 51049-14-0, represents a multifaceted compound with significant potential across various scientific domains. Its synthesis methods continue to evolve with advancements in green chemistry, while its biological activities hold promise for innovative therapeutic applications. As research into this compound progresses, it is anticipated that new insights will further expand its utility in both medical and technological fields.